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Compound of Interest

Compound Name: Citronellyl nitrile

Cat. No.: B1228654

FOR IMMEDIATE RELEASE
Application Notes and Protocols for the Use of Citronellyl Nitrile in Fragrance Formulations

[City, State] — [Date] — Citronellyl nitrile, a synthetic aroma chemical, offers a versatile and
stable citrus note essential for modern perfumery. Its unique olfactory profile, characterized by
a fresh, lemon-like scent with green and metallic undertones, makes it a valuable ingredient in
a wide array of fragrance applications. These application notes provide detailed guidance and
experimental protocols for researchers, scientists, and drug development professionals on the
effective use of Citronellyl nitrile in fragrance formulations.

Introduction

Citronellyl nitrile, also known as 3,7-dimethyl-6-octenenitrile, is a colorless to pale yellow
liquid prized for its fresh, diffusive, and tenacious citrus scent.[1][2][3] It serves as an excellent
substitute for the less stable citronellal, particularly in alkaline media such as soaps and
detergents.[3][4] Its stability and pleasant aroma profile make it a preferred choice for imparting
a long-lasting freshness to perfumes, personal care products, and household goods.[3][5][6]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Citronellyl nitrile is
fundamental for its effective application in fragrance formulations.
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Property

Value

Chemical Name

3,7-dimethyl-6-octenenitrile

CAS Number 51566-62-2

Molecular Formula C10H17N

Molecular Weight 151.25 g/mol

Appearance Colorless to pale yellow clear liquid[1][2]

Odor Profile Fresh, lemon, citrus, with green, waxy, and
metallic nuances[1][7]

Boiling Point 110 °C[1]

Flash Point > 93.33 °C (Closed Cup)[4]

Vapor Pressure

0.10 mmHg @ 20 °C[1][4]

Solubility

Soluble in 70% ethanol and oils; insoluble in
water.[8]

logP (o/w)

3.130

Olfactory Profile and Performance

The olfactory characteristics of Citronellyl nitrile are a key determinant of its use in perfumery.
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Olfactory Parameter

Description

Odor Type

Citrus

Odor Description

Fresh, lemon, waxy, metallic citrus, floral,

green[1]

Odor Strength

Medium; recommended to be evaluated in a

10% solution or less.

Substantivity on Blotter

Approximately 16-25 hours[1][9]

Burning Effectiveness Very Good
Substantivity (Damp) Very Good[1]
Substantivity (Dry) Very Good[1]

Typical Use Levels

0.5% to 10% in fragrance concentrate[8][10]

Application Notes

General Recommendations

Citronellyl nitrile is a versatile ingredient that can be used to add a fresh, citrus character to a

wide range of fragrance types. It is particularly effective in floral, citrus, and green accords.[5]

Its stability makes it suitable for products with challenging bases, such as those with high pH. It

is recommended to start with a 10% dilution for evaluation and initial formulation trials.

Blending Recommendations

Citronellyl nitrile blends well with a variety of other fragrance materials to create complex and

appealing scents:

e To enhance freshness: Blend with cis-3-Hexenol and cis-Jasmone.[8]

o For a natural, citral-like effect: Use in conjunction with other nitriles like Geranyl Nitrile.[8][10]

 To build floral accords (Rose, Peony, Muguet, Orange Blossom, Neroli): Combine with

Linalool, Geranyl Acetate, Citronellol, and Hedione.[5]
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e For modern, diffusive top notes: Pair with Dihydromyrcenol.[10]
e To add complexity and depth: Blend with woody and musky ingredients like Ambroxan.[5]

Application Suitability

The stability and performance of Citronellyl nitrile vary across different product applications.
The following table provides a general guideline for its suitability.

Application Performance Rating Notes

. Provides a fresh, long-lasting
Fine Fragrance / Cologne Very Good
top to heart note.

Excellent stability in alkaline
Soap and Detergents Very Good conditions, making it a superior
choice to citronellal.[3][4]

Stable and provides a

Shampoos and Shower Gels Very Good ]
refreshing scent.
Generally stable, but testing in
Lotions and Creams Good the specific base is
recommended.
Performs well in wax, providing
Candles Good
good cold and hot throw.
Effective in various air care
Air Fresheners Very Good formats for a clean, citrus

aroma.

Experimental Protocols

The following protocols are designed to provide a standardized framework for the evaluation of
fragrance formulations containing Citronellyl nitrile.

Protocol for Evaluating Odor Profile and Longevity

Objective: To systematically assess the olfactory characteristics of Citronellyl nitrile over time.
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Materials:

Citronellyl nitrile (10% solution in a suitable solvent like dipropylene glycol or ethanol)
Standard fragrance blotters (smelling strips)
Timer

Odor-free environment

Procedure:

Dip a clean fragrance blotter into the 10% solution of Citronellyl nitrile, ensuring about 1 cm
of the strip is saturated.

Remove the blotter and allow the excess to drip off.

Immediately evaluate the "top note" of the fragrance. Record detailed observations of the
scent profile (e.g., citrus, green, metallic, floral).

Set a timer and re-evaluate the blotter at regular intervals: 5 minutes, 15 minutes, 30
minutes, 1 hour, 2 hours, 4 hours, 8 hours, and 24 hours.

At each time point, record any changes in the odor profile, noting which facets become more
or less prominent. This will help to determine the "heart” and "base" notes of the material.

Note the time at which the characteristic odor is no longer easily detectable to determine the
overall longevity on the blotter.

Protocol for Stability Testing in a Product Base

Objective: To assess the chemical and olfactory stability of Citronellyl nitrile in a specific

product formulation under accelerated aging conditions.

Materials:

e Product base (e.g., unscented lotion, soap, or detergent)

 Citronellyl nitrile
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o Control sample (product base without fragrance)

o Test sample (product base with a specified concentration of Citronellyl nitrile, e.g., 0.5%)
« Airtight containers

 Incubator or oven set to a controlled temperature (e.g., 40°C)

e UV light chamber (optional)

» Refrigerator (for freeze-thaw cycle)

Procedure:

o Prepare the test sample by incorporating Citronellyl nitrile into the product base at the
desired concentration. Ensure thorough mixing.

o Prepare a control sample of the product base without any added fragrance.

» Divide both the test and control samples into multiple airtight containers for testing under
different conditions.

» Accelerated Aging (Heat): Place one set of samples in an incubator at 40°C.

o Freeze-Thaw Cycling: Place another set of samples in a refrigerator at 4°C for 24 hours,
then at room temperature for 24 hours. Repeat for three cycles.

» UV Stability (Optional): Expose a set of samples in UV-transparent containers to a controlled
UV light source.

o Control (Room Temperature): Keep one set of samples at ambient room temperature,
protected from light.

o Evaluate all samples (including the control) at regular intervals (e.g., 1 week, 2 weeks, 4
weeks, 8 weeks, and 12 weeks).

o Evaluation Criteria:
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o Olfactory: Smell the samples and compare the test sample to the room temperature
control. Note any changes in odor strength or character (e.g., discoloration, development
of off-notes).

o Visual: Observe any changes in color, clarity, or texture.

o Physical: (If applicable) Measure changes in pH or viscosity.

e Record all observations systematically. A stable formulation will show minimal changes in all
evaluated criteria compared to the room temperature control.

Protocol for Sensory Panel Evaluation

Objective: To obtain quantitative and qualitative data on the perception of a fragrance
formulation containing Citronellyl nitrile from a trained sensory panel.

Materials:

o Fragrance formulation containing Citronellyl nitrile applied to a suitable medium (e.g.,
blotter, fabric swatch, skin).

o Control sample (optional, e.g., a formulation without Citronellyl nitrile or a benchmark
fragrance).

e Trained sensory panel (typically 8-12 individuals).

e Sensory evaluation booths with controlled lighting and ventilation.
» Evaluation forms or software for data collection.

Procedure:

o Panelist Training: Ensure panelists are familiar with the sensory attributes to be evaluated
and the rating scale to be used.

o Sample Preparation: Prepare and code all samples to be evaluated to avoid bias.

e Presentation: Present the samples to the panelists in a randomized and balanced order.
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» Evaluation: Instruct panelists to evaluate the samples based on predefined attributes, such
as:

o Odor intensity (on a labeled magnitude scale).

o Hedonic rating (liking).

o Descriptive analysis (e.g., "How citrusy is this scent?", "How green is this scent?").
o Data Collection: Collect the responses from each panelist.

» Data Analysis: Analyze the data statistically to determine significant differences between
samples and to generate a sensory profile of the fragrance.

Protocol for Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific odor-active compounds in a fragrance formulation containing
Citronellyl nitrile and to characterize their individual scent contributions.

Materials:

Gas chromatograph equipped with an olfactometry port and a mass spectrometer (GC-
MS/O).

Fragrance sample containing Citronellyl nitrile.

Appropriate GC column for separating fragrance compounds.

Trained assessor to perform the olfactometry.
Procedure:
o Sample Injection: Inject a small amount of the fragrance sample into the GC.

e Separation: The volatile compounds in the sample are separated as they travel through the
GC column.

o Detection and Olfactometry: As the separated compounds exit the column, the effluent is
split between the mass spectrometer (for chemical identification) and the olfactometry port.
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o Atrained assessor sniffs the olfactometry port and provides a description of the odor of each
compound as it elutes. The intensity and duration of the odor can also be recorded.

o Data Integration: The data from the mass spectrometer (identifying the chemical structure) is
correlated with the sensory data from the olfactometry port (describing the odor).

e Analysis: This allows for the identification of which specific compounds are responsible for
the overall aroma of the fragrance and provides insights into the contribution of Citronellyl
nitrile in the context of the complete formulation.

Visualizations

The following diagrams illustrate key concepts related to the use of Citronellyl nitrile in
fragrance formulations.
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Caption: A typical workflow for fragrance development incorporating Citronellyl nitrile.
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Caption: The olfactory profile of Citronellyl nitrile, showcasing its primary and secondary
notes.
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Caption: The relationship between chemical structure and stability in alkaline conditions.

Safety and Regulatory Information

Citronellyl nitrile has undergone safety assessments for its use in fragrance formulations. It is
important to adhere to the guidelines established by regulatory bodies such as the International
Fragrance Association (IFRA). The recommended usage levels should not be exceeded to
ensure consumer safety. Always refer to the latest version of the IFRA Standards and the
material's Safety Data Sheet (SDS) for comprehensive safety information.[2][11][12][13][14]

Disclaimer: The information provided in these application notes is for guidance purposes only. It
is the responsibility of the user to conduct their own testing to determine the suitability and
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safety of Citronellyl nitrile in their specific formulations and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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